Cas no 13621-23-3 (1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one)

• Product Name: 1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one
• CAS No: 13621-23-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1039952
• PubChem ID: 5220452
• Update Time: 2025-05-20

1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethyl-5-nitrophenyl)ethanone
• 1-(2,4-Dimethyl-5-nitro-phenyl)-aethanon
• 1-(2,4-dimethyl-5-nitro-phenyl)-ethanone
• 5-Nitro-2.4-dimethyl-acetophenon
• AC1NQFKJ
• AC1Q1JJW
• AK-80807
• ANW-68049
• CTK8C2226
• KB-212643
• Methyl-(5-nitro-2.4-dimethyl-phenyl)-keton
• 1-(2,4-diMethyl-5-nitrophenyl)ethan-1-one
• AKOS016006991
• 13621-23-3
• DB-336643
• DTXSID00410983
• CS-0214734
• AE-562/43461511
• EN300-188918
• 1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one

• MDL： MFCD00184968
• Inchi： 1S/C10H11NO3/c1-6-4-7(2)10(11(13)14)5-9(6)8(3)12/h4-5H,1-3H3
• InChI Key： HKWHXCZNPRLETD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(C)=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one

Comprehensive Overview of 1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one (CAS No. 13621-23-3)

1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one, with the CAS number 13621-23-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining a nitrophenyl group with methyl substitutions, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one synthesis" or "CAS 13621-23-3 applications," reflecting its growing relevance in advanced chemical processes.

The compound's structural backbone includes a ketone functional group attached to an aromatic ring, which is further modified with nitro and methyl groups. This configuration imparts distinct electronic and steric properties, enabling its use in photocatalysis and organic electronics. Recent trends in sustainable chemistry have spurred interest in "green synthesis of nitrophenyl derivatives," positioning 1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one as a candidate for eco-friendly production methods. Its stability under moderate conditions also makes it suitable for high-throughput screening in drug discovery.

In the pharmaceutical sector, CAS 13621-23-3 is explored as a precursor for biologically active molecules, particularly those targeting inflammatory pathways. Queries like "nitrophenyl ketones in medicine" highlight its potential in developing novel therapeutics. Additionally, its chromophoric properties are leveraged in dye synthesis and sensor technologies, aligning with the surge in demand for smart materials. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring purity for research applications.

From an industrial perspective, 1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one is integral to optimizing catalytic reactions. Its role in cross-coupling reactions has been documented in peer-reviewed studies, addressing the need for efficient C-C bond formation strategies. Environmental concerns have also driven searches for "degradation pathways of nitrophenyl compounds," emphasizing the compound's biodegradability profile. Regulatory compliance and safety data sheets (SDS) for CAS 13621-23-3 are frequently updated to reflect contemporary handling standards.

Emerging applications in nanotechnology further underscore the compound's adaptability. For instance, its incorporation into metal-organic frameworks (MOFs) has been investigated for gas storage and separation processes. The compound's electron-withdrawing nitro group enhances interfacial interactions in composite materials, a topic gaining traction in academic forums. As synthetic methodologies evolve, 13621-23-3 remains a focal point for innovation, bridging gaps between small-molecule chemistry and advanced functional materials.

In summary, 1-(2,4-dimethyl-5-nitrophenyl)ethan-1-one (CAS 13621-23-3) exemplifies the intersection of traditional organic chemistry and modern technological demands. Its multifaceted utility—spanning drug development, material science, and environmental chemistry—ensures its continued prominence in scientific discourse. Future research directions may explore its optoelectronic potential or biocompatibility, further expanding its industrial and academic footprint.